Cas no 105529-78-0 (1H-1,2,4-Triazole, 1-[1-methyl-2,2-bis[4-(trifluoromethyl)phenyl]ethyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[1-methyl-2,2-bis[4-(trifluoromethyl)phenyl]ethyl]-
• CAS No: 105529-78-0
• MF: C₁₉H₁₅F₆N₃
• MW: 399.332925081253
• CID: 1154672
• Update Time: 2024-07-26

1H-1,2,4-Triazole, 1-[1-methyl-2,2-bis[4-(trifluoromethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[1-methyl-2,2-bis[4-(trifluoromethyl)phenyl]ethyl]-

• Inchi： 1S/C19H15F6N3/c1-12(28-11-26-10-27-28)17(13-2-6-15(7-3-13)18(20,21)22)14-4-8-16(9-5-14)19(23,24)25/h2-12,17H,1H3
• InChI Key： GTKZUIGFQVECLB-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C2=CC=C(C(F)(F)F)C=C2)C2=CC=C(C(F)(F)F)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 399.11715

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 454.9±55.0 °C(Predicted)
• PSA: 30.71
• pka: 2?+-.0.11(Predicted)